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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103

An In-depth Technical Guide to the Physicochemical Properties of Cyclohexyl Propionate
(CAS 6222-35-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical data for
Cyclohexyl Propionate (CAS No. 6222-35-1). The information is compiled from various
scientific and chemical data sources, presenting quantitative data in structured tables, outlining

general experimental protocols for property determination, and visualizing a standard analytical
workflow.

Compound Identification and General Properties

Cyclohexyl propionate, also known as cyclohexyl propanoate, is a carboxylic ester
recognized for its characteristic fruity aroma, often described as apple- and banana-like[1][2][3].
It is a colorless liquid used as a synthetic flavoring agent and fragrance component in various
products, including beverages, candy, ice cream, and baked goods[2][4][5].
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Identifier Value

) Cyclohexyl propionate; Cyclohexyl
Chemical Name

propanoate[6][7]
CAS Number 6222-35-1[1][7][8]
Molecular Formula CoH1602[1][8][9]
Molecular Weight 156.22 g/mol [1][2][4]
EINECS Number 228-303-5[2][10][11]
FEMA Number 2354[4][8][10]
JECFA Number 1097[3][4]
InChiKey MAMMVUWCKMOLSG-UHFFFAOYSA-N[6][9]
Canonical SMILES CCC(=0)oc1cceececey)9]

Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of Cyclohexyl
Propionate. Data is presented with corresponding conditions where available.

Table 2.1: Thermodynamic and Physical Properties
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Property Value Conditions

Boiling Point 190-193 *C[2][6] Atmospheric Pressure (760
mmHg)

72-73 °C[4][8][10] 10.00 mm Hg

46-50 °C[8][10] 0.70 mm Hg

Density 0.9529 g/cm3[2][6] @ 20 °C

0.954 g/mL[4][5][12] @ 25°C

0.969-0.974 g/cm3[1][8][10] @ 25°C

Flash Point 154 °F (67.78 °C)[8][10] Tag Closed Cup (TCC)

Vapor Pressure 0.385 mmHg[8][10] @ 25 °C (Estimated)

logP (Octanol/Water) 3.13[4][8][10]

Table 2.2: Optical and Solubility Properties

Property Value Conditions
Refractive Index 1.439-1.446[1][8][10] n20/D (@ 20 °C)
1.441[2][4][12] n20/D (@ 20 °C)

Water Solubility Insoluble[1][2][8][10][12]

150 mg/L[10] @ 25 °C (Estimated)

Solvent Solubility Miscible in ethanol[1][3][13] Room Temperature

Soluble in alcohol[8][10]

Experimental Protocols (General Methodologies)

While specific experimental reports for this compound are not publicly detailed, the properties
listed above are determined by standard, well-established laboratory protocols.

¢ Boiling Point Determination: The boiling point is typically determined by distillation. For
values at reduced pressure, vacuum distillation is employed. The liquid is heated in a
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distillation apparatus, and the temperature at which the vapor pressure equals the applied
pressure (atmospheric or vacuum) and stable condensation occurs is recorded as the boiling
point.

o Density Measurement: Density is commonly measured using a pycnometer or a digital
density meter. The mass of a precise, known volume of the substance is measured at a
controlled temperature (e.g., 20 °C or 25 °C). The density is then calculated by dividing the
mass by the volume.

o Refractive Index Measurement: The refractive index is determined using a refractometer,
typically an Abbé refractometer. A small sample of the liquid is placed on the prism, and light
from a monochromatic source (usually the sodium D-line, 589 nm) is passed through it. The
angle of refraction is measured at a controlled temperature (e.g., 20 °C) to determine the
refractive index.

o Flash Point Measurement: The Tag Closed Cup (TCC) method is a standard procedure for
determining the flash point of volatile liquids. The sample is heated in a closed cup at a
controlled rate. An ignition source is periodically directed into the vapor space of the cup. The
flash point is the lowest temperature at which the vapors ignite to produce a brief flash.

o Gas Chromatography (GC) Analysis: Purity and identification are often confirmed using Gas
Chromatography. A sample is vaporized and injected into a capillary column. An inert carrier
gas moves the sample through the column, where components separate based on their
boiling points and interactions with the column's stationary phase. Retention time is used for
identification against a standard.

Analytical Workflow Visualization

As Cyclohexyl Propionate is a volatile organic compound used in flavor and fragrance
applications, Gas Chromatography-Mass Spectrometry (GC-MS) is a critical analytical
technique for its identification and purity assessment. The following diagram illustrates a typical
GC-MS workflow.
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Sample Preparation
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Caption: Workflow for Identification and Purity Analysis by GC-MS.

Safety and Handling

Cyclohexyl propionate is classified as a combustible liquid[4][11]. Standard safety
precautions should be observed during handling.

e Handling: Work in a well-ventilated area. Wear suitable protective clothing, gloves, and
eye/face protection[11][14]. Avoid contact with skin and eyes, and prevent the formation of
aerosols[11]. Keep away from heat, sparks, open flames, and hot surfaces[11].

o Storage: Store in a cool, well-ventilated place in tightly closed containers[11][15].

 Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish
fires[11].

 Stability: The compound is stable under normal storage and handling conditions. It is
incompatible with strong oxidizing agents and strong bases[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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